Cas no 2228240-35-3 (5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol)

• Product Name: 5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol
• CAS No: 2228240-35-3
• MF: C₆H₁₂N₄O
• MW: 156.185680389404
• CID: 6330448
• PubChem ID: 54468065
• Update Time: 2025-06-10

5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol
• SCHEMBL4687307
• EN300-1733209
• 2228240-35-3

• Inchi： 1S/C6H12N4O/c11-5-3-1-2-4-10-6-7-8-9-10/h6,11H,1-5H2
• InChI Key： SWOBFLMZIIDTFZ-UHFFFAOYSA-N
• SMILES： OCCCCCN1C=NN=N1

Computed Properties

• Exact Mass: 156.10111102g/mol
• Monoisotopic Mass: 156.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.8Ų

Additional information on 5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol

Introduction to 5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol (CAS No. 2228240-35-3)

5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol (CAS No. 2228240-35-3) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive tetrazole functional group and a pentan-1-ol backbone, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. This article provides an in-depth overview of the chemical structure, synthesis methods, biological properties, and potential applications of 5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol.

Chemical Structure and Synthesis

The chemical structure of 5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol is defined by its central pentanediol chain with a tetrazole group attached at the fifth carbon position. The tetrazole moiety is known for its high affinity for various biological targets and its ability to modulate enzymatic activities. The synthesis of this compound typically involves a multi-step process that begins with the formation of the tetrazole ring followed by the introduction of the pentanediol chain.

Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing 5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol. One notable approach involves the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC), a highly versatile and robust reaction that allows for the precise formation of the tetrazole ring. This method not only improves yield but also reduces the number of purification steps required.

Biological Properties

The biological properties of 5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol have been extensively studied in recent years. One of its most significant attributes is its ability to act as a potent inhibitor of specific enzymes involved in various physiological processes. For instance, research has shown that this compound can effectively inhibit the activity of angiotensin-converting enzyme (ACE), making it a potential candidate for treating hypertension and cardiovascular diseases.

In addition to its enzymatic inhibition properties, 5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol has demonstrated anti-inflammatory effects. Studies have indicated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that this compound may have therapeutic potential in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

Potential Applications in Medicinal Chemistry

The unique combination of biological activities exhibited by 5-(1H-1,2,3,4-tetrazol-1-yl)pentan-1-ol makes it an attractive candidate for drug development. In the field of cardiovascular medicine, this compound's ability to inhibit ACE has led to its evaluation as a potential antihypertensive agent. Preclinical studies have shown promising results in animal models of hypertension, with significant reductions in blood pressure observed without notable side effects.

In the realm of anti-inflammatory therapies, 5-(1H-1,2,3,4-tetrazol-1-y l)pentan - 1 - ol strong > has been explored for its potential to alleviate symptoms associated with chronic inflammatory diseases. Clinical trials are currently underway to assess its efficacy and safety in human patients suffering from conditions such as rheumatoid arthritis and Crohn's disease.

Toxicology and Safety Profile

The safety profile of 5-(1H - 1 , 2 , 3 , 4 - tetraz ol - 1 - y l ) pent an - 1 - ol strong > is an important consideration for its potential use as a therapeutic agent. Extensive toxicological studies have been conducted to evaluate its effects on various organ systems and to determine safe dosing regimens. These studies have generally shown that this compound is well tolerated at therapeutic doses with minimal adverse effects.

In vitro assays have demonstrated that 5-(1H - 1 , 2 , 3 , 4 - tetraz ol - 1 - y l ) pent an - 1 - ol strong > does not exhibit significant cytotoxicity against normal human cells. Additionally, animal studies have not reported any major organ toxicity or long-term adverse effects associated with prolonged exposure to this compound.

Conclusion

5-(1H - 1 , 2 , 3 , 4 - tetraz ol - 1 - y l ) pent an - 1 - ol strong > (CAS No . 2228240 - 35 - 3 ) is a promising compound with a diverse range of biological activities that make it a valuable candidate for further pharmaceutical development . Its unique chemical structure , combined with its potent enzymatic inhibition and anti-inflammatory properties , positions it as a potential therapeutic agent for treating cardiovascular diseases and inflammatory conditions . Ongoing research continues to explore new applications and optimize its safety profile , paving the way for future clinical advancements . p >